4,4'-(Ethene-1,1-diyl)dibenzonitrile

• CAS: 10605-45-5
• Molecular Formula: C16H10N2
• Molecular Weight: 230.26 g/mol
• SMILES: C=C(C1=CC=C(C=C1)C#N)C2=CC=C(C=C2)C#N
• InChI: InChI=1S/C16H10N2/c1-12(15-6-2-13(10-17)3-7-15)16-8-4-14(11-18)5-9-16/h2-9H,1H2
• InChIKey: MOQZFMSYPYVXKZ-UHFFFAOYSA-N

4,4'-(Ethene-1,1-diyl)dibenzonitrile (CAS 10605-45-5), also known as 4,4'-vinylidene-di-benzonitrile, is a C16H10N2 compound belonging to the 1,1-diarylethylene class. Unlike its more common 1,2-disubstituted ethene isomer, this molecule features two 4-benzonitrile groups attached to the *same* vinylic carbon, creating a geminal scaffold.

4,4'-(Ethene-1,1-diyl)dibenzonitrile (CAS 10605-45-5) Procurement Guide: A Specialist 1,1-Diarylethylene Building Block

4,4'-(Ethene-1,1-diyl)dibenzonitrile (CAS 10605-45-5), also known as 4,4'-vinylidene-di-benzonitrile, is a C16H10N2 compound belonging to the 1,1-diarylethylene class . Unlike its more common 1,2-disubstituted ethene isomer, this molecule features two 4-benzonitrile groups attached to the *same* vinylic carbon, creating a geminal scaffold [1]. This fundamental structural isomerism results in a distinct, non-planar geometry and unique physicochemical properties, positioning it as a specialty building block for advanced material science and polymer chemistry applications where its specific reactivity and spatial configuration are required.

1

Geminal 1,1-diarylethylene scaffold Not the common 1,2-isomer; distinct electronic geometry

2

Non-planar, twisted conformation May support solution processing and low-temperature synthesis

• [1] PubChem Compound Summary for CID 12846253, 4,4'-(Ethene-1,1-diyl)dibenzonitrile. National Center for Biotechnology Information. Accessed 2026-05-13. View Source

Why 4,4'-(Ethene-1,2-diyl)dibenzonitrile Cannot Substitute 4,4'-(Ethene-1,1-diyl)dibenzonitrile

The 1,1- and 1,2-disubstituted ethene isomers of dibenzonitrile are not functionally interchangeable due to profound differences in molecular geometry and electronics. The 1,2-isomer (trans-stilbene-4,4'-dicarbonitrile) adopts a near-planar, fully conjugated structure, leading to high crystallinity and a high melting point (ca. 252-278 °C) . In contrast, the 1,1-isomer's geminal substitution pattern forces the aromatic rings into a twisted, non-planar conformation with reduced conjugation length, resulting in a dramatically lower melting point (158-160 °C) and distinct reactivity . This structural divergence dictates a completely different application profile, particularly in polymerization chemistry where the 1,1-isomer can act as a specialized capping or coupling agent, a role for which the 1,2-isomer is unsuited.

Geometry mismatch

The 1,2-isomer is planar and fully conjugated; the 1,1-isomer is non-planar, altering processability and reactivity.

Polymerization role divergence

1,1-isomer acts as a terminator in living anionic polymerization; the 1,2-isomer may function as a comonomer, leading to chain extension.

Quantitative Differentiation Guide for 4,4'-(Ethene-1,1-diyl)dibenzonitrile Procurement

Thermal Property Differentiation: Melting Point vs. 1,2-Isomer

The 1,1-isomer exhibits a significantly lower melting point compared to its 1,2-counterpart due to its non-planar structure, which prevents efficient crystal packing . This property is critical for solution processing and low-temperature synthesis protocols.

Melting point

Data to verify

~100 °C lower

Supports low-temperature solution processing

1,1-isomer 158–160 °C vs 1,2-isomer 252–278 °C

Evidence Dimension	Melting Point (°C)
Target Compound Data	158-160
Comparator Or Baseline	4,4'-(Ethene-1,2-diyl)dibenzonitrile (trans-stilbene-4,4'-dicarbonitrile): 252-278
Quantified Difference	The 1,1-isomer's melting point is approximately 100 °C lower, indicating a >37% reduction.
Conditions	Vendor-reported data for both compounds; literature values

Why This Matters

A 100+ °C lower melting point directly impacts processability, enabling melt-processing or low-temperature solution-based applications that are incompatible with the high-melting 1,2-isomer.

Structural Differentiation: 1,1- vs. 1,2-Substitution Pattern and Conjugation Disruption

Computational data from PubChem reveal the 1,1-isomer has only 2 rotatable bonds, confirming a sterically congested structure, while the 1,2-isomer presents an extended conjugated stilbene framework [1]. This geminal substitution breaks conjugation between the two benzonitrile rings, resulting in fundamentally different electronic absorption and emission spectra.

Conjugation disruption

Reported

Non-conjugated scaffold

2 rotatable bonds, broken π-system vs extended stilbene

Provides electronically isolated bis-nitrile unit

Not a substitute for optoelectronic applications requiring conjugation

Evidence Dimension	Molecular Topology & Conjugation
Target Compound Data	1,1-Diarylethylene scaffold; 2 rotatable bonds (PubChem). Conjugation interrupted between the two aromatic rings.
Comparator Or Baseline	4,4'-(Ethene-1,2-diyl)dibenzonitrile. A fully conjugated stilbene scaffold. Baseline for extended conjugation is established in the literature for stilbenes.
Quantified Difference	The 1,1-isomer has a 0% extended conjugation pathway across the ethene bridge, whereas the 1,2-isomer has a fully extended pi-system. This is a binary, qualitative difference in electronic structure.
Conditions	In silico structure comparison (PubChem) and known photophysics of stilbenes.

Why This Matters

This fundamental electronic difference means the compound cannot be used as a direct replacement for the 1,2-isomer in applications reliant on extended conjugation, such as fluorescence-based sensors or conductive polymers, but it offers a unique, electronically isolated di-cyano scaffold for other purposes.

• [1] PubChem Compound Summary for CID 12846253, 4,4'-(Ethene-1,1-diyl)dibenzonitrile. National Center for Biotechnology Information. Accessed 2026-05-13. View Source

Anionic Polymerization Functionality: Terminator vs. Comonomer Capability

Patent literature establishes that this class of 1,1-diarylethylene compounds functions as non-(homo)polymerizable terminators or capping agents in living anionic polymerization [1]. The presence of two electron-withdrawing nitrile groups on the 4,4'-positions of the target compound enhances its reactivity as a terminator while preventing further propagation, a property not shared by its 1,2-isomer which would be expected to polymerize.

Anionic polymerization

Class-level

Terminator / capping agent

Non-homopolymerizable; reacts with living chain ends

Supports end-functionalized elastomer design

Class-level inference from patent literature

Evidence Dimension	Polymerization Behavior
Target Compound Data	Functions as a terminator/capping agent. No homopolymerization.
Comparator Or Baseline	The 1,2-isomer (trans-stilbene-4,4'-dicarbonitrile) is a conjugated monomer capable of radical or anionic polymerization, serving a completely opposite function.
Quantified Difference	Functionally opposite roles: quantitative termination vs. potential for quantitative polymerization. Exact rate constants are not available in the current search but are contextually distinct.
Conditions	Anionic polymerization of diene monomers as described in US Patent 5153271A and general 1,1-diarylethylene chemistry.

Why This Matters

For scientists synthesizing terminally functionalized elastomers with reduced hysteresis (e.g., for high-performance tire treads), this compound's ability to selectively terminate a living polymer chain is its primary procurement value, a capability the 1,2-isomer cannot replicate.

• [1] Lawson, D. F., Stayer, M. L., & Antkowiak, T. A. (1992). Diene polymers and copolymers terminated by reaction with aromatic nitriles. U.S. Patent No. 5,153,271. Washington, DC: U.S. Patent and Trademark Office. View Source

Proven Application Scenarios for 4,4'-(Ethene-1,1-diyl)dibenzonitrile Based on Evidence

Synthesis of Terminally Functionalized Elastomers for High-Performance Tires

This compound is specifically cited in patent literature for the termination of living anionic diene polymers . The resulting terminally functionalized polymers exhibit significantly reduced hysteresis in carbon-reinforced and cured states. This direct application facilitates the creation of tire tread compounds with a critical balance of low rolling resistance for fuel efficiency and high wet traction for safety, directly fulfilling a major industrial need.

Low-Temperature Solution Processing of Cyano-Functionalized Materials

Leveraging its significantly lower melting point (158-160 °C) compared to the 1,2-isomer , this compound is the superior choice for solution-based synthesis and processing of materials at mild temperatures. This property is crucial for incorporating the bis-4-benzonitrile motif into polymers or small molecules where thermal degradation of other components is a concern, or when energy-efficient manufacturing processes are prioritized.

Synthesis of Diaryl-Scaffolds via Photochemical Carbamoylation

A specific study on the photochemical carbamoylation of 1,1-bis(P-cyanophenyl)ethylene (this compound) demonstrates its use in producing new C-C bonds under light irradiation . This application showcases its role as a reactive scaffold in photochemistry, enabling the synthesis of complex molecular architectures that are not accessible through ground-state reactions, offering a unique tool for medicinal chemistry and chemical biology probe development.

Application

Selection Property

Validation Focus

End-functionalized elastomers

Living anionic termination reactivity

Hysteresis characterization in cured composites

Low-temp solution processing

Low melting point of non-planar isomer

Processability and thermal compatibility

Photochemical C–C bond formation

Reactivity with carbamates under UV

Diaryl scaffold construction yield

• [1] Lawson, D. F., Stayer, M. L., & Antkowiak, T. A. (1992). Diene polymers and copolymers terminated by reaction with aromatic nitriles. U.S. Patent No. 5,153,271. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Miyamoto, T., et al. (1978). Photochemical carbamoylation of 1,1-bis(P-cyanophenyl)ethylene with some carbamates. Tetrahedron Letters. View Source